Cas no 1485108-01-7 (4-4-(benzyloxy)phenylazetidin-2-one)

• Product Name: 4-4-(benzyloxy)phenylazetidin-2-one
• CAS No: 1485108-01-7
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 5784376
• PubChem ID: 22142288
• Update Time: 2025-06-20

4-4-(benzyloxy)phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1485108-01-7
• 4-[4-(benzyloxy)phenyl]azetidin-2-one
• AKOS013992436
• EN300-1278314
• 4-4-(benzyloxy)phenylazetidin-2-one

• Inchi： 1S/C16H15NO2/c18-16-10-15(17-16)13-6-8-14(9-7-13)19-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,17,18)
• InChI Key： GSYGTWSKGHSNOK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=CC=2)OCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 253.110278721g/mol
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-4-(benzyloxy)phenylazetidin-2-one

Introduction to 4-4-(benzyloxy)phenylazetidin-2-one (CAS No: 1485108-01-7) and Its Emerging Applications in Chemical Biology

4-4-(benzyloxy)phenylazetidin-2-one, identified by the chemical identifier CAS No: 1485108-01-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a fused azetidinone ring system with a benzyloxy-substituted phenyl group, presents a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The benzyloxy moiety in the molecule introduces a hydrophobic pocket that can interact with various biological targets, while the azetidin-2-one core provides a rigid scaffold that mimics the conformational preferences of natural products. Such structural attributes have positioned this compound as a versatile building block for designing novel bioactive molecules. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such scaffolds in modulating biological pathways.

In the context of modern drug discovery, the development of small-molecule inhibitors that selectively target specific enzymes or receptors is of paramount importance. The azetidin-2-one scaffold has been shown to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are critical for clinical translation. Studies have demonstrated that derivatives of this scaffold can interact with enzymes involved in inflammatory pathways, making them attractive candidates for therapeutic intervention.

One particularly compelling area of research involves the use of 4-4-(benzyloxy)phenylazetidin-2-one and its analogs in the development of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. The ability of this compound to bind to the active site of kinases with high affinity has been highlighted in several recent publications. For instance, computational modeling studies have predicted that modifications to the benzyloxy group can enhance binding interactions with specific kinase domains, leading to more potent inhibition.

Furthermore, the azetidin-2-one core has been investigated for its potential as a scaffold for antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel therapeutic strategies. Preliminary experiments have shown that certain derivatives of this compound exhibit inhibitory activity against Gram-positive bacteria, suggesting its utility in combating infections caused by multidrug-resistant strains.

The synthesis of 4-4-(benzyloxy)phenylazetidin-2-one presents an interesting challenge due to the need to construct both the azetidinone ring and the benzyloxy-substituted phenyl moiety in a single synthetic sequence. Recent reports have described efficient synthetic routes that employ transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, to facilitate the assembly of these structural components. These methods not only improve yield but also allow for greater functional diversity, enabling chemists to explore a wide range of analogs.

The growing interest in bioconjugation strategies has also opened new avenues for utilizing this compound. By linking it to other bioactive molecules or targeting ligands, researchers can develop prodrugs or bifunctional agents that enhance delivery or specificity. For example, conjugation with peptides or antibodies could enable targeted delivery to specific tissues or cells, thereby improving therapeutic efficacy while minimizing side effects.

Another emerging application lies in the field of neuroscience, where 4-4-(benzyloxy)phenylazetidin-2-one has been explored as a potential modulator of neurotransmitter receptors. The ability of this compound to interact with G protein-coupled receptors (GPCRs) has been demonstrated through both experimental and computational studies. These interactions could lead to novel treatments for neurological disorders such as Alzheimer's disease or Parkinson's disease, where GPCR dysfunction plays a significant role.

The environmental impact of chemical synthesis is also being considered in the development of this compound. Green chemistry principles are being applied to optimize synthetic routes, reducing waste and minimizing hazardous byproducts. Such efforts align with broader trends in pharmaceutical research aimed at sustainable production practices.

In conclusion, 4-4-(benzyloxy)phenylazetidin-2-one (CAS No: 1485108-01-7) represents a structurally unique and biologically relevant compound with diverse applications across multiple therapeutic areas. Its potential as a scaffold for drug discovery continues to be explored through innovative synthetic methodologies and interdisciplinary collaborations between chemists and biologists. As research progresses, it is anticipated that this compound will contribute significantly to advancements in medicinal chemistry and chemical biology.